8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

Specification

• CAS No.: 838884-59-6
• Molecular Formula: C11H17N5O3
• Molecular Weight: 267.289
• IUPAC Name: 8-[(2-methoxyethylamino)methyl]-1,3-dimethyl-7H-purine-2,6-dione
• Standard InChI: InChI=1S/C11H17N5O3/c1-15-9-8(10(17)16(2)11(15)18)13-7(14-9)6-12-4-5-19-3/h12H,4-6H2,1-3H3,(H,13,14)
• Standard InChI Key: IPENRVVYESSALP-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CNCCOC

Introduction

8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a complex organic compound belonging to the purine class of molecules. It is characterized by a purine backbone with specific functional groups, contributing to its biological activity. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications.

Synthesis and Chemical Reactions

The synthesis of 8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione typically involves several steps, including the introduction of the methoxyethyl group through reductive amination techniques. Reaction conditions such as temperature, solvent choice, and catalysts (e.g., Raney nickel) are critical for optimizing yield and purity.

Synthesis Steps

• Starting Materials: Purine derivatives.

• Reaction Conditions: Controlled temperature, specific solvents, and catalysts.

• Techniques: Reductive amination for introducing the methoxyethyl group.

Biological Activity and Potential Applications

This compound interacts with biological targets such as enzymes or receptors, influencing cellular pathways. Modifications on the purine structure can significantly alter its binding affinity and efficacy towards these targets.

Potential Applications Table

Application Area	Description
Medicinal Chemistry	Potential therapeutic applications due to its interaction with biological targets.
Cellular Signaling	Influences pathways related to proliferation and apoptosis.
Research Tool	Used in studies to understand the relationship between molecular structure and biological function.